3-(4-Ethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(4-ethylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-2-10-3-5-11(6-4-10)13-9-15-8-7-12(13)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: RURIHILSMNPYJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=CN=C2)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID90687061
• Molecular Weight: 227.26 g/mol
• CAS RN: 1261926-03-7

Description

3-(4-Ethylphenyl)isonicotinic acid (EPINA) is a compound of interest due to its unique properties and potential applications. EPINA has been studied for its ability to act as a ligand for various proteins and to modulate the activity of enzymes. EPINA has also been investigated for its potential to be used as a drug or therapeutic agent.

Mechanism of Action

3-(4-Ethylphenyl)isonicotinic acid, 95% has been found to act as a ligand for proteins such as β-catenin and Bcl-2. It has also been found to modulate the activity of enzymes such as COX-2. 3-(4-Ethylphenyl)isonicotinic acid, 95% is believed to act by binding to the active sites of proteins and enzymes, thus modulating their activity.
Biochemical and Physiological Effects
3-(4-Ethylphenyl)isonicotinic acid, 95% has been found to have anti-inflammatory and anti-cancer properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α). 3-(4-Ethylphenyl)isonicotinic acid, 95% has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

3-(4-Ethylphenyl)isonicotinic acid, 95% is a relatively easy compound to synthesize and has been studied extensively in laboratory experiments. One advantage of using 3-(4-Ethylphenyl)isonicotinic acid, 95% in laboratory experiments is that it is non-toxic and can be used at low concentrations. However, 3-(4-Ethylphenyl)isonicotinic acid, 95% is not very stable and can degrade over time, which may limit its use in some experiments.

Future Directions

There are many potential future directions for 3-(4-Ethylphenyl)isonicotinic acid, 95% research. These include further studies on its mechanism of action, its potential as a drug or therapeutic agent, and its ability to modulate the activity of enzymes. Other potential areas of research include the development of novel synthesis methods and the exploration of new applications for 3-(4-Ethylphenyl)isonicotinic acid, 95%. Additionally, further research is needed to better understand the biochemical and physiological effects of 3-(4-Ethylphenyl)isonicotinic acid, 95%.

Synthesis Methods

3-(4-Ethylphenyl)isonicotinic acid, 95% can be synthesized in several ways. The most common method is a reaction of 4-ethylphenol and isonicotinic acid in the presence of a catalytic amount of sulfuric acid. Other methods include the use of palladium-catalyzed Heck coupling and the use of a palladium-catalyzed Suzuki-Miyaura reaction.

Scientific Research Applications

3-(4-Ethylphenyl)isonicotinic acid, 95% has been studied for its potential application in various scientific fields. 3-(4-Ethylphenyl)isonicotinic acid, 95% has been found to act as a ligand for the proteins β-catenin and Bcl-2, and to modulate the activity of enzymes such as cyclooxygenase-2 (COX-2). 3-(4-Ethylphenyl)isonicotinic acid, 95% has also been studied for its potential as a drug or therapeutic agent, and has been found to have anti-inflammatory and anti-cancer properties.